Cas no 61751-70-0 (Ethanone, 1-[5-[2-(methylamino)phenyl]-1-phenyl-1H-1,2,4-triazol-3-yl]-)

• Product Name: Ethanone, 1-[5-[2-(methylamino)phenyl]-1-phenyl-1H-1,2,4-triazol-3-yl]-
• CAS No: 61751-70-0
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 467465
• PubChem ID: 12316055
• Update Time: 2025-04-19

Ethanone, 1-[5-[2-(methylamino)phenyl]-1-phenyl-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-[2-(methylamino)phenyl]-1-phenyl-1H-1,2,4-triazol-3-yl]-
• 1-[5-[2-(methylamino)phenyl]-1-phenyl-1,2,4-triazol-3-yl]ethanone
• 1-(5-(2-(Methylamino)phenyl)-1-phenyl-1H-1,2,4-triazol-3-yl)ethanone
• DTXSID00487539
• 61751-70-0

• Inchi： 1S/C17H16N4O/c1-12(22)16-19-17(14-10-6-7-11-15(14)18-2)21(20-16)13-8-4-3-5-9-13/h3-11,18H,1-2H3
• InChI Key： KJLBZFKSKLFSJP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NN(C2C=CC=CC=2)C(C2C=CC=CC=2NC)=N1

Computed Properties

• Exact Mass: 292.13258
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.81